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Cat. No.: B133172

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylaziridine, also known as propylene imine, is a highly reactive cyclic amine.[1][2] Due
to the high ring strain of the three-membered aziridine ring, it readily undergoes ring-opening
reactions with various nucleophiles and electrophiles.[3] This reactivity makes 2-
methylaziridine a valuable reagent for the functionalization and crosslinking of polymers. By
incorporating 2-methylaziridine, the physical and chemical properties of base polymers can be
significantly enhanced, including adhesion, water resistance, and chemical resistance.[3]
These modifications are leveraged in diverse industrial applications and are being explored for
advanced biomedical uses, such as drug and gene delivery.[1][4][5]

Safety Precautions: 2-Methylaziridine is a toxic, flammable, colorless liquid with an ammonia-
like odor.[1] It is toxic by ingestion, inhalation, and skin absorption.[1] Furthermore, it is
classified as possibly carcinogenic to humans (Group 2B).[2] All handling should be performed
in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including
gloves, lab coat, and safety goggles.

Key Reaction Mechanisms
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The functionalization of polymers with 2-methylaziridine primarily proceeds via two main
pathways: Michael addition to activated alkenes (like acrylates) and ring-opening by acidic
protons (like carboxylic acids).

A. Michael Addition to Acrylates

In this mechanism, the secondary amine of the aziridine acts as a nucleophile, attacking the
electron-deficient 3-carbon of an acrylate moiety. This reaction is highly efficient for crosslinking

polymers containing multiple acrylate groups, leading to the formation of a stable polymer
network.[3]

Figure 1: Michael addition of 2-methylaziridine to a polymer backbone.

Reactants
Polymer-Acrylate | | Product
D
Catalyst Crosslinked/Functionalized

2-Methylaziridine

Figure 2: Ring-opening of 2-methylaziridine by a carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b133172#functionalization-of-polymers-with-2-
methylaziridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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